Cas no 2648924-72-3 ((2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-2-carboxylic acid)

• Product Name: (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-2-carboxylic acid
• CAS No: 2648924-72-3
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5842618
• PubChem ID: 165460791
• Update Time: 2025-11-05

(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2648924-72-3
• (2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]pyrrolidine-2-carboxylic acid
• EN300-1503601
• (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-15(23(28)27-13-7-12-22(27)24(29)30)16(2)26-25(31)32-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,15-16,21-22H,7,12-14H2,1-2H3,(H,26,31)(H,29,30)/t15?,16?,22-/m1/s1
• InChI Key： SEWLSXQNBZWUNB-WTOQYCPUSA-N
• SMILES： O=C(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-2-carboxylic acid

(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-2-carboxylic acid and CAS No. 2648924-72-3

The compound (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-2-carboxylic acid, identified by the CAS registry number 2648924-72-3, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of amino acids, specifically a derivative of pyrrolidine carboxylic acid, which is a five-membered cyclic secondary amine. The presence of the fluorenylmethoxycarbonyl (Fmoc) group in its structure indicates its role as a protecting group in peptide synthesis, a critical aspect in modern medicinal chemistry and biochemistry.

Recent advancements in peptide synthesis have highlighted the importance of protecting groups like Fmoc in ensuring the stability and specificity of peptide bonds during synthesis. The Fmoc group is particularly favored due to its ease of removal under mild acidic conditions, making it ideal for solid-phase peptide synthesis (SPPS). This compound's structure, therefore, serves as a valuable tool in the construction of complex polypeptides and proteins, which are essential for drug discovery and biotechnological applications.

Moreover, the stereochemistry of this compound, denoted by the (2R) configuration, plays a crucial role in its biological activity. Stereoisomers often exhibit vastly different pharmacological properties, making the precise control of stereochemistry critical in drug development. Recent studies have demonstrated that such compounds can be used as building blocks for creating enantiomerically pure peptides, which are essential for understanding biological processes at a molecular level.

The integration of this compound into medicinal chemistry has been further enhanced by its compatibility with various coupling reagents and activation strategies. For instance, the use of carbodiimides or mixed carbonates as coupling agents has been optimized to improve reaction efficiency and yield. These advancements have been documented in recent publications, underscoring the compound's versatility and reliability in synthetic workflows.

In addition to its role in peptide synthesis, this compound has shown promise in other areas such as catalysis and materials science. The pyrrolidine ring's inherent flexibility and reactivity make it a suitable candidate for exploring new catalytic cycles or designing novel materials with tailored properties. Researchers have recently explored its potential in asymmetric catalysis, where its chiral center could serve as a template for enantioselective reactions.

From an analytical standpoint, the characterization of this compound has benefited from cutting-edge spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have enabled precise determination of its molecular structure and purity, which are critical parameters for ensuring reproducibility in research and industrial applications.

In conclusion, the compound (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-2-carboxylic acid with CAS No. 2648924-72-3 stands as a testament to the ongoing innovations in organic chemistry. Its unique structure, coupled with its functional groups and stereochemistry, positions it as an invaluable tool in peptide synthesis, drug discovery, and beyond. As research continues to uncover new applications for this compound, it is poised to play an increasingly significant role in advancing scientific knowledge and technological progress.